Cas no 303986-27-8 (1-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-1-ETHANONE O-BENZYLOXIME)

• Product Name: 1-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-1-ETHANONE O-BENZYLOXIME
• CAS No: 303986-27-8
• MF: C₁₈H₁₈ClNO
• MW: 299.794623851776
• CID: 5268942
• Update Time: 2025-06-12

1-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-1-ETHANONE O-BENZYLOXIME Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-1-ETHANONE O-BENZYLOXIME
• (E)-(benzyloxy)({1-[2-(4-chlorophenyl)cyclopropyl]ethylidene})amine

• Inchi： 1S/C18H18ClNO/c1-13(20-21-12-14-5-3-2-4-6-14)17-11-18(17)15-7-9-16(19)10-8-15/h2-10,17-18H,11-12H2,1H3
• InChI Key： HAHCRHHAOGMQGR-UHFFFAOYSA-N
• SMILES： C(=NOCC1=CC=CC=C1)(C1CC1C1=CC=C(Cl)C=C1)C

Additional information on 1-[2-(4-CHLOROPHENYL)CYCLOPROPYL]-1-ETHANONE O-BENZYLOXIME

Introduction to 1-[2-(4-Chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime (CAS No. 303986-27-8)

The compound 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime (CAS No. 303986-27-8) represents a significant advancement in the realm of medicinal chemistry, particularly in the development of novel therapeutic agents. This molecule, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its role in ongoing research initiatives.

At the core of this compound lies a sophisticated interplay of functional groups, including the 4-chlorophenyl moiety and the cyclopropyl substituent, which are strategically positioned to modulate biological activity. The O-benzoxime group further enhances its chemical profile, making it a candidate for further exploration in drug discovery pipelines. Such structural features are not merely arbitrary but are the result of meticulous design, inspired by insights gained from contemporary biochemical research.

Recent studies have highlighted the importance of cyclopropyl-containing scaffolds in medicinal chemistry. These motifs are known for their ability to engage with biological targets in novel ways, often leading to enhanced binding affinity and selectivity. The presence of the 4-chlorophenyl group adds another layer of complexity, as chloroaromatic compounds frequently exhibit diverse biological activities across multiple therapeutic areas. This combination of structural elements makes 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime a compelling subject for further investigation.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can predict and validate the potential interactions between molecules like 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime and biological targets. Such approaches have accelerated the discovery of novel therapeutic entities, reducing the time and resources required for traditional trial-and-error methods.

The O-benzoxime functionality is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. For instance, benzoximes are known to exhibit properties such as metal chelation and enzyme inhibition, which can be harnessed for therapeutic purposes. In particular, recent research has explored the potential of benzoximes as modulators of inflammatory pathways, making them relevant in conditions such as arthritis and neurodegenerative diseases. The incorporation of this group into 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime may thus contribute to its multifaceted biological profile.

The synthesis of this compound involves a series of well-established organic transformations, but the optimization of these processes remains a critical challenge. Modern synthetic methodologies emphasize efficiency, scalability, and sustainability—principles that are increasingly important in pharmaceutical manufacturing. Advances in catalytic processes and green chemistry have enabled researchers to develop more sustainable routes to complex molecules like 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime, thereby reducing environmental impact while maintaining high yields and purity.

From a biochemical perspective, understanding how this compound interacts with cellular machinery is paramount. Initial studies suggest that it may interfere with key signaling pathways by binding to specific proteins or enzymes. Such interactions could lead to therapeutic effects if properly modulated. However, it is also essential to assess potential off-target effects to ensure safety and efficacy. High-resolution structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, play a crucial role in elucidating these interactions at an atomic level.

The development of novel drug candidates is not without its challenges. One major hurdle is predicting how a molecule will behave in vivo—a process that relies heavily on preclinical testing models. These models help researchers gauge efficacy and toxicity before moving to human trials. In parallel, computational tools like molecular dynamics simulations are being employed to predict pharmacokinetic properties early in the discovery process. Such strategies aim to minimize costly failures later on while accelerating the overall timeline for drug development.

As our understanding of disease mechanisms evolves, so too does our approach to drug design. For instance, targeted therapies that exploit specific genetic mutations or protein dysfunctions represent a significant shift from traditional broad-spectrum drugs. Compounds like 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime, with their tailored structural features, may find applications in such precision medicine approaches, particularly if they demonstrate selective activity against aberrant cellular pathways.

The role of collaboration cannot be overstated either; interdisciplinary efforts between chemists, biologists, clinicians, and computer scientists are essential for translating laboratory findings into viable therapeutics. Open science initiatives further facilitate knowledge sharing by providing platforms where researchers can publish data, share reagents, or participate in virtual consortia focused on specific challenges within medicinal chemistry or chemical biology.

In conclusion, 1-[2-(4-chlorophenyl)cyclopropyl]-1-ethanone O-benzoxime (CAS No 303986-27-8) exemplifies how innovative molecular design can drive progress toward new treatments for human disease, It embodies many principles central today’s pharmaceutical sciences: rationality, precision, sustainability, collaboration, integration technologies old new – all working harmoniously push boundaries possible what medicines achieve future years..